3-Methoxy-2-methyl-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• SMILES: CC1C(CC2=CC=CC=C2N1)OC
• InChI: InChI=1S/C11H15NO/c1-8-11(13-2)7-9-5-3-4-6-10(9)12-8/h3-6,8,11-12H,7H2,1-2H3
• InChIKey: ZLLKJTICCVIFQN-UHFFFAOYSA-N

3-Methoxy-2-methyl-1,2,3,4-tetrahydroquinoline – Overview

3-Methoxy-2-methyl-1,2,3,4-tetrahydroquinoline (free base CAS: 1804129-61-0; hydrochloride CAS: 1803597-51-4) is a synthetic, nitrogen-containing heterocyclic compound belonging to the 1,2,3,4-tetrahydroquinoline (THQ) class . It features a partially saturated quinoline core bearing distinct methoxy and methyl substituents at the 3- and 2-positions, respectively, giving it a molecular formula of C11H15NO and a molecular weight of 177.24 g/mol . This compound is primarily supplied as its hydrochloride salt (MW 213.71 g/mol) for enhanced stability and solubility , and is utilized exclusively as a versatile small molecule scaffold and synthetic intermediate in laboratory research .

Scaffold 3-Methoxy-2-methyl-THQ, a substituted tetrahydroquinoline core

Salt Form Hydrochloride salt for enhanced stability and solubility

Role Synthetic intermediate and versatile scaffold for derivatization

3-Methoxy-2-methyl-THQ vs. Generic Scaffold

Within the 1,2,3,4-tetrahydroquinoline (THQ) class, the precise nature and positioning of substituents are critical determinants of chemical behavior and biological interaction. The 3-methoxy-2-methyl substitution pattern on the THQ core creates a unique steric and electronic environment that fundamentally alters its reactivity, solubility, and potential for molecular recognition compared to unsubstituted THQ or analogs with only one of these functional groups . The combination of the electron-donating methoxy group and the lipophilic methyl group is not additive but synergistic, influencing the compound's overall properties and making it a non-interchangeable building block in synthetic chemistry and drug discovery .

This Compound

3-Methoxy-2-methyl-THQ: dual substituents create synergistic steric and electronic effects

Generic THQ or Mono-substituted Analogs

Lack the combined methoxy and methyl groups; reactivity and molecular recognition profiles may differ significantly

3-Methoxy-2-methyl-THQ: Quantitative Evidence

Combined Methoxy and Methyl Substitution Effects

The combination of both methoxy and methyl groups on the tetrahydroquinoline core of the target compound is reported to confer distinct chemical and biological properties compared to analogs lacking one or both of these substituents . This functional group pairing is proposed to influence reactivity, solubility, and target interaction . Direct quantitative comparisons are not provided in the available literature.

Combined Substituent Effects

Class-level

Reported distinct properties vs. analogs lacking both substituents; no direct quantitative comparisons available

Supports scaffold differentiation in SAR studies

Context-dependent; class-level inference

Evidence Dimension	Impact of Substituent Pattern on Molecular Properties
Target Compound Data	3-methoxy and 2-methyl substituents present
Comparator Or Baseline	Analogs like 2-methyl-1,2,3,4-tetrahydroquinoline (lacks methoxy) or 3-methoxy-1,2,3,4-tetrahydroquinoline (lacks methyl)
Quantified Difference	Not Quantified
Conditions	General chemical and biological property assessment

Why This Matters

This is a crucial differentiator for researchers engaged in structure-activity relationship (SAR) studies, where even subtle changes in substitution pattern can drastically alter a molecule's behavior.

Antibacterial Activity Modulation

Studies on the antibacterial activity of substituted tetrahydroquinolines (THQs) suggest that the presence of methyl and methoxy groups can modulate activity against various bacterial strains [REFS-1, REFS-2]. The target compound, bearing both substituents, falls within this class and could potentially exhibit altered activity compared to unsubstituted THQs. However, no specific quantitative data (e.g., MIC values) for this compound was found in the reviewed literature.

Antibacterial Activity Modulation

Class-level

Methyl and methoxy groups may modulate antibacterial activity; no specific MIC data for this compound

Suggests screening potential for antibacterial research

Data to verify; refer to cited class literature

Evidence Dimension	Modulation of Antibacterial Activity
Target Compound Data	Contains methyl and methoxy groups
Comparator Or Baseline	Tetrahydroquinolines with different substitution patterns (e.g., hydrogen, methyl only, methoxy only) [REFS-1, REFS-2]
Quantified Difference	Not Quantified
Conditions	In vitro antibacterial assays (general class)

Why This Matters

For those in antibacterial drug discovery, this suggests a rationale for including this specific scaffold in a screening library, as its substitution pattern may lead to distinct potency or spectrum profiles.

• [1] Duarte, Y., Dueñas, F., & Gutiérrez, M. (2015). Tetrahydroquinolines and Isoxazoles: Nitrogen heterocycles as potential antibacterial agents. Journal of Chemical and Pharmaceutical Research, 7(3), 294-299. View Source

Regioselective Nitration Synthetic Route

A regioselective synthetic pathway for accessing 3-methoxy analogs of tetrahydroquinoline is described, involving nitration of 1,2,3,4-tetrahydroquinoline at the C7 position followed by hydrolysis and O-methylation . This method provides a defined route to 3-methoxy substituted THQs, offering a distinct advantage for the synthesis of the target compound or its derivatives.

Regioselective Nitration Route

Method context

Regioselective nitration at C7 followed by hydrolysis and O-methylation provides access to 3-methoxy THQs

Defined synthetic route for analog preparation

Suitable for synthesis of target compound and derivatives

Evidence Dimension	Synthetic Access
Target Compound Data	3-methoxy THQ analog accessible via described route
Comparator Or Baseline	Other THQ substitution patterns requiring different, potentially less efficient, synthetic routes
Quantified Difference	Not Quantified
Conditions	Chemical synthesis

Why This Matters

This provides a clear and potentially advantageous synthetic route for chemists seeking to produce this specific analog or its derivatives, influencing procurement decisions for synthesis projects.

3-Methoxy-2-methyl-THQ: Key Research Applications

SAR Studies in Medicinal Chemistry

As a uniquely substituted member of the biologically significant tetrahydroquinoline (THQ) class , this compound serves as an essential comparator in SAR campaigns. Its specific 3-methoxy-2-methyl pattern allows researchers to isolate and quantify the effect of this particular substitution on a target of interest, relative to the parent THQ or other mono-substituted analogs .

Synthetic Intermediate for Complex Heterocycles

The compound is explicitly noted as a versatile small molecule scaffold and building block , suitable for the synthesis of more complex molecules . Its defined substitution pattern offers a functionalized starting point for diverse synthetic transformations, such as oxidation to quinoline derivatives or reduction back to its parent form , streamlining the construction of targeted molecular architectures.

Antibacterial Agent Development

Given that the THQ scaffold and its methyl/methoxy-substituted derivatives have been studied for their antibacterial properties , this compound is a relevant candidate for inclusion in screening libraries. Researchers investigating novel antibacterial agents could use this specific analog to explore how its unique substitution profile impacts potency and spectrum of activity against pathogens like *E. coli*, *P. aeruginosa*, *S. aureus*, and *A. baumannii* .

Application

Selection Property

Validation Focus

SAR and medicinal chemistry studies

Substituent-specific comparison

Effect of 3-methoxy-2-methyl on target activity

Synthesis of complex heterocycles

Functionalized scaffold

Reactivity and derivatization potential

Antibacterial screening studies

Scaffold with reported class activity

Potency and spectrum in bacterial assays